Cas no 1257535-25-3 (N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide)

• Product Name: N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide
• CAS No: 1257535-25-3
• MF: C₁₃H₁₁F₃N₂O₃S
• MW: 332.298252344131
• MDL: MFCD11109528
• CID: 4582691
• Update Time: 2025-06-11

N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide
• Benzenesulfonamide, N-methyl-4-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-
• N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide

• MDL： MFCD11109528
• Inchi： 1S/C13H11F3N2O3S/c1-17-22(19,20)11-4-2-10(3-5-11)21-12-8-9(6-7-18-12)13(14,15)16/h2-8,17H,1H3
• InChI Key： LPVNWHLBFKWRJS-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(OC2=NC=CC(C(F)(F)F)=C2)C=C1

Additional information on N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide

Comprehensive Overview of N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide (CAS No. 1257535-25-3)

N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide (CAS No. 1257535-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a pyridine ring with a trifluoromethyl group, enhancing its bioactivity and metabolic stability. Researchers are increasingly exploring its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of kinase inhibition and anti-inflammatory drug development.

The compound's molecular structure, characterized by the N-methyl and benzenesulphonamide moieties, contributes to its versatility in chemical reactions. Its CAS No. 1257535-25-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent studies highlight its potential in modulating enzyme targets, making it a candidate for precision medicine applications. Additionally, its trifluoromethyl group is a hotspot in modern drug design due to its ability to improve pharmacokinetic properties.

In the context of sustainable chemistry, N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide is also being investigated for its environmental compatibility. With the rise of green chemistry initiatives, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with global trends toward eco-friendly synthesis and carbon footprint reduction, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

Another area of interest is the compound's potential in crop protection. The agrochemical industry is actively exploring sulfonamide derivatives for their herbicidal and fungicidal properties. The pyridine and trifluoromethyl functionalities in CAS No. 1257535-25-3 may contribute to novel modes of action, offering solutions against resistant pest strains. This is particularly relevant given the increasing demand for sustainable agriculture and food security solutions.

From a commercial perspective, the compound's patent landscape and supply chain dynamics are critical for stakeholders. Manufacturers and distributors of N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide must navigate regulatory requirements while ensuring consistent quality. Analytical techniques such as HPLC and NMR are essential for purity verification, a topic frequently queried in scientific forums and industry reports.

In summary, N-Methyl-4-{[4-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide (CAS No. 1257535-25-3) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and sustainability.